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Compound of Interest

Compound Name: MRS2500 tetraammonium

Cat. No.: B15572421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the dissolution and storage of MRS2500
tetraammonium salt, a potent and selective antagonist of the P2Y₁ receptor. Adherence to

these guidelines is crucial for maintaining the compound's integrity and ensuring reproducible

experimental outcomes.

Product Information
MRS2500 is a highly potent and selective antagonist for the P2Y₁ purinergic receptor, with a Ki

value of 0.78 nM for the recombinant human P2Y₁ receptor.[1][2][3] It is widely used in

research to study ADP-induced platelet aggregation and shows strong antithrombotic activity in

vivo.[2][4][5] Its stability and selectivity make it a valuable tool for investigating P2Y₁ receptor

signaling pathways.[4][6]

Physicochemical Properties
A summary of the key physicochemical properties of MRS2500 tetraammonium salt is

presented below.
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Property Value

Molecular Weight 629.29 g/mol

Formula C₁₃H₁₈N₅O₈P₂I·4NH₃

Purity ≥96% (HPLC)

Appearance White to off-white solid

CAS Number 630103-23-0

[Sources: 1, 2, 3, 7]

Solubility
MRS2500 tetraammonium salt is soluble in water.[1] For optimal dissolution, especially at

higher concentrations, ultrasonication may be required.[2][7]

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

Water 12.59 20

Water 50 79.46
May require ultrasonic

treatment.

[Sources: 1, 2, 3, 9]

Dissolution Protocol: Preparing a Stock Solution
This protocol outlines the steps to prepare a stock solution of MRS2500. It is recommended to

prepare a concentrated stock solution (e.g., 10 mM or 20 mM) which can then be diluted to the

desired working concentration for experiments.

Materials:

MRS2500 tetraammonium salt (solid)
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High-purity sterile water (e.g., cell culture grade, nuclease-free)

Sterile polypropylene tubes

Calibrated pipette

Vortex mixer

Ultrasonic bath (optional, but recommended for higher concentrations)

Sterile 0.22 µm syringe filter (for cell-based applications)

Procedure:

Equilibrate: Allow the vial of solid MRS2500 to equilibrate to room temperature for 15-20

minutes before opening to prevent condensation.

Weigh: Accurately weigh the desired amount of MRS2500 powder in a sterile microcentrifuge

tube.

Calculate Solvent Volume: Use the following formula to calculate the volume of water

needed to achieve the desired stock concentration:

Volume (L) = Mass (g) / (Molar Mass ( g/mol ) x Molar Concentration (mol/L))

Example for 1 mg of MRS2500 to make a 10 mM stock solution: Volume (µL) = (0.001 g /

629.29 g/mol ) / 0.010 mol/L * 1,000,000 µL/L ≈ 158.9 µL

Dissolve: Add the calculated volume of sterile water to the tube containing the MRS2500

powder.

Mix: Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.

Ultrasonicate (Optional): If the compound does not fully dissolve, place the tube in an

ultrasonic water bath for 5-10 minutes.
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Sterile Filtration (Recommended): For applications involving live cells, it is highly

recommended to sterilize the stock solution by passing it through a 0.22 µm syringe filter into

a new sterile tube.[2]

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store as recommended in the section below.

Storage and Stability
Proper storage is critical to maintain the stability and activity of MRS2500.

Form
Storage
Temperature

Duration Recommendations

Solid -20°C Long-term

Keep tightly sealed

and protected from

moisture.

Stock Solution -20°C 1 month
Store in sealed,

single-use aliquots.

Stock Solution -80°C 6 months

Recommended for

longer-term storage of

solutions.

[Sources: 1, 2, 3, 7]

Key Stability Considerations:

Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can degrade the compound.

Aliquoting into single-use volumes is essential.

Moisture: The compound should be stored away from moisture.[2][7] Ensure vials are tightly

sealed.

Visualizations
P2Y₁ Receptor Antagonism by MRS2500
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The following diagram illustrates the mechanism of action for MRS2500.
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Caption: Mechanism of MRS2500 as a P2Y₁ receptor antagonist.

Experimental Workflow for MRS2500

The diagram below outlines the standard workflow from compound preparation to experimental

use.
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Caption: General workflow for preparing and using MRS2500.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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